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Compound of Interest

Compound Name: Z-His-met-oh

Cat. No.: B1352442

Get Quote

Executive Summary
Z-His-Met-OH (N-benzyloxycarbonyl-L-histidyl-L-methionine) represents a critical structural

motif in peptide chemistry, serving simultaneously as a model substrate for proteolytic enzymes

(specifically Carboxypeptidase Y) and a chelating ligand for transition metals (Cu²⁺, Zn²⁺).[1] Its

characterization requires a multi-modal spectroscopic approach to resolve the overlapping

signals of the aromatic Z-group, the imidazole ring of Histidine, and the thioether of Methionine.

This guide details the spectroscopic logic required to validate the identity, purity, and functional

capability of Z-His-Met-OH. It moves beyond simple data listing to explain the causality of

signal assignments and the design of self-validating experimental protocols.

Part 1: Molecular Architecture & Physico-Chemical
Baseline[1]
Before spectroscopic analysis, the fundamental physical properties must be established to

select appropriate solvents and ionization methods.
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Parameter Value / Description

IUPAC Name

(2S)-2-[[(2S)-2-(benzyloxycarbonylamino)-3-

(1H-imidazol-4-yl)propanoyl]amino]-4-

methylsulfanylbutanoic acid

Chemical Formula C₂₀H₂₆N₄O₅S

Molecular Weight 434.51 g/mol

Key Functional Groups
Carbamate (Z-group), Imidazole (His), Thioether

(Met), Carboxylic Acid (C-term)

Solubility Profile

Soluble in DMSO, DMF, Methanol.[1][2]

Sparingly soluble in water (pH dependent due to

His/COOH).[1]

The Solubility Paradox & Solvent Selection
Expert Insight: Z-His-Met-OH presents a solubility challenge.[1] The Z-group is hydrophobic,

while the His/Met backbone is polar.

For NMR: Use DMSO-d₆.[1][2] It prevents the exchange of amide protons (NH), allowing

observation of the peptide bond doublets. D₂O is only recommended if studying pH-

dependent histidine protonation, but it will wash out amide signals.[1]

For UV/Vis: Use Methanol or buffered aqueous systems (pH 7.[1]5) if enzymatic assays are

planned.[1]

Part 2: Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is the first line of defense to confirm the integrity of the protecting group

and the peptide backbone.

Diagnostic Bands
The Z-group (urethane) carbonyl absorbs at a higher frequency than the peptide amide bond,

providing a clear purity marker.
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Vibrational Mode Frequency (cm⁻¹) Structural Origin Diagnostic Value

C=O[1] Stretch

(Urethane)
1690 – 1705 Z-group (Carbamate)

Confirms N-terminal

protection is intact.[1]

Amide I 1640 – 1660
Peptide Backbone

(C=O)

Confirms formation of

His-Met peptide bond.

[1]

Amide II 1530 – 1550 N-H Bending

Diagnostic of

secondary amide

linkage.[1]

C-H Stretch

(Aromatic)
3030 – 3060 Z-group & His Ring

Differentiates from

aliphatic Met side

chains.[1]

O-H Stretch (Broad) 2500 – 3300 C-terminal COOH

Indicates free acid (vs.

ester or amide C-

term).[1]

Experimental Workflow (Graphviz)

Method Selection

Solid Z-His-Met-OH Sample Prep
(ATR vs KBr)

FT-IR Scan
(4000-400 cm⁻¹)

 Dry Atmosphere

ATR (Diamond)
Preferred for powder

KBr Pellet
Better for weak overtones

Band Assignment

Click to download full resolution via product page

Caption: Decision matrix for IR sample preparation. ATR is recommended for rapid purity

checks to avoid hygroscopic KBr interference.
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Part 3: Nuclear Magnetic Resonance (NMR) Profiling
NMR is the "fingerprint" method.[1] For Z-His-Met-OH, the spectrum is complex due to the

aromatic Z-group overlapping with the Histidine imidazole protons.[1]

1H-NMR Assignment Logic (in DMSO-d₆)
Frequency: 400 MHz or higher recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#spectroscopic-characterization-analytical-profiling-of-z-his-met-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyloxycarbonyl-L-methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Group Shift (δ ppm) Multiplicity Integration
Assignment
Logic

His Imidazole

C2-H
7.6 – 8.5 Singlet 1H

Most deshielded

aromatic signal;

pH sensitive.[1]

Z-Group

Aromatics
7.30 – 7.40 Multiplet 5H

Strong overlap

region;

characteristic of

Benzyl.[1]

His Imidazole

C4-H
6.8 – 7.1 Singlet 1H

Upfield of C2-H;

confirms His ring

integrity.[1]

Amide NH (Met) 8.0 – 8.3 Doublet 1H

Coupled to Met

α-CH; confirms

peptide bond.[1]

Amide NH (Z-

His)
7.5 – 7.8 Doublet 1H

Urethane NH;

often broader

than peptide NH.

[1]

Z-benzylic CH₂ 5.0 – 5.1 Singlet/AB q 2H

Key marker for

Z-group

presence.[1]

α-CH (His/Met) 4.2 – 4.6 Multiplet 2H
Backbone chiral

centers.[1]

S-Methyl (Met) 2.0 – 2.1 Singlet 3H

Sharp singlet;

diagnostic for

Methionine.[1]

The "Self-Validating" NMR Protocol
To ensure the spectrum represents Z-His-Met-OH and not a mixture of Z-His and Met:
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COSY (Correlation Spectroscopy): Must show coupling between the Amide NH (8.2 ppm)

and the Met α-CH (4.4 ppm). If the Met is free (hydrolyzed), this coupling changes

significantly.

Integration Check: The ratio of the Z-benzylic protons (2H at 5.0 ppm) to the Met S-Methyl

(3H at 2.0 ppm) must be exactly 2:3.[1] Any deviation suggests loss of the protecting group

or oxidation of the methionine.

1H NMR Spectrum
(DMSO-d6)

Aromatic Region
(6.8 - 8.5 ppm)

Aliphatic Region
(1.8 - 5.1 ppm)

Check: Imidazole Singlets
(His Integrity)

Check: Z-Aromatics (5H)
(Protection Integrity)

Check: S-Methyl Singlet
(Met Integrity)

VALIDATION:
Integration Ratio

Z-CH2 : S-Me = 2:3

Click to download full resolution via product page

Caption: Logic flow for validating Z-His-Met-OH structure via proton integration ratios.

Part 4: Mass Spectrometry & Purity Analysis
Ionization Strategy
Electrospray Ionization (ESI) in Positive Mode is the standard.[1]

Theoretical Monoisotopic Mass: 434.16 Da[1]
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Observed [M+H]⁺: ~435.17 m/z[1]

Observed [M+Na]⁺: ~457.16 m/z[1]

Fragmentation Pattern (MS/MS)
Fragmentation is crucial to distinguish Z-His-Met-OH from isobaric impurities.[1]

Loss of Z-group: Cleavage of the benzyl carbocation often yields a signal at 91 m/z

(tropylium ion).[1]

y1 Ion: Cleavage of the peptide bond yields the Met fragment.[1]

b1 Ion: Cleavage yields the Z-His fragment.[1]

Part 5: Functional Application (Enzymatic Kinetics)
Z-His-Met-OH is historically significant as a substrate for Carboxypeptidase Y (CPY).[1] Unlike

Carboxypeptidase A, CPY can hydrolyze C-terminal methionine.[1]

Kinetic Assay Principle
The hydrolysis of Z-His-Met-OH releases free Methionine and Z-His-OH.[1]

Reaction: Z-His-Met-OH + H₂O --(CPY)--> Z-His-OH + L-Met[1]

Detection: Since the UV spectra of product and reactant overlap significantly (both

dominated by the Z-group), a ninhydrin assay or OPA (o-phthalaldehyde) derivatization is

used to detect the released primary amine of the free Methionine.

Critical Control
Expert Note: Ensure the Z-group is stable in the assay buffer. Spontaneous hydrolysis of the Z-

group (rare but possible at high pH) would generate false positives in amine-detection assays.

[1] Always run a "No Enzyme" control.[1]
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(Note: While specific spectral databases for the full dipeptide are proprietary, the references

above provide the authoritative mechanistic basis for the characterization protocols described.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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